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Compound of Interest

Compound Name: 1,2-Epoxybutane

Cat. No.: B156178 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling and disposal of 1,2-Epoxybutane waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2-Epoxybutane?

A1: 1,2-Epoxybutane is a hazardous chemical with multiple risks. It is highly flammable, toxic,

and reactive.[1] The liquid and its vapors can irritate the eyes, skin, and respiratory system.[2]

[3] Prolonged or repeated exposure may lead to more severe health effects, including damage

to the central nervous system.[1] The International Agency for Research on Cancer (IARC) has

classified it as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[2][4]

Additionally, it can polymerize explosively, especially when in contact with catalysts, heat, or

incompatible materials.[2][5]

Q2: What are the immediate first aid procedures in case of exposure?

A2: In case of any exposure, immediate medical attention is crucial.

Inhalation: Move the individual to fresh air and provide rest. If breathing is difficult or has

stopped, administer artificial respiration and seek immediate medical attention.[2][6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[2][6] Delayed burns are possible, so medical
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evaluation is important.[2]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present

and easy to do so. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[8][9]

Q3: What personal protective equipment (PPE) is mandatory when handling 1,2-
Epoxybutane?

A3: A comprehensive PPE ensemble is required to minimize exposure. This includes:

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes.[9][10]

Skin Protection: Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber) and a lab coat

or chemical-resistant apron are essential.[9][10] For extensive handling, chemical-resistant

coveralls should be worn.[10]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[8][9] If ventilation is inadequate or there is a risk of inhalation,

a NIOSH-approved respirator with an organic vapor cartridge is required.[9][11]

Q4: How should 1,2-Epoxybutane and its waste be stored?

A4: Proper storage is critical to prevent hazardous reactions.

Containers: Store in tightly sealed, properly labeled containers.[1][8] Containers that have

been opened must be carefully resealed and kept upright.[2][7]

Location: Store in a cool, dry, and well-ventilated area, away from heat, sparks, open flames,

and direct sunlight.[1][8] A designated flammable storage cabinet is recommended.[1]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

acids, bases, and other reactive substances to prevent violent reactions or polymerization.[1]
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[8]

Troubleshooting Guides
Problem: I have a small spill of 1,2-Epoxybutane in the fume hood.

Solution:

Alert Personnel: Notify others in the immediate area of the spill.[12]

Ensure Safety: Keep the fume hood sash as low as possible. Ensure all ignition sources are

removed.[2]

Don Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, and a

lab coat.[12]

Contain and Absorb: Use a chemical spill kit with absorbent materials designed for

flammable liquids. Cover the spill with the absorbent, starting from the outside and working

inwards.[13]

Collect Waste: Carefully scoop the absorbed material into a designated, labeled hazardous

waste container.[13][14]

Decontaminate: Clean the spill area with a mild detergent and water. Collect the cleaning

materials as hazardous waste.[12][15]

Dispose: Dispose of the sealed waste container according to your institution's hazardous

waste disposal procedures.[6]

Problem: The 1,2-Epoxybutane container is bulging or showing signs of heat.

Solution: This indicates a potential for runaway polymerization, which can be explosive.

Immediate Evacuation: Evacuate the immediate area and alert all personnel.

Emergency Services: Contact your institution's emergency response team or the local fire

department immediately.
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Do Not Approach: Do not attempt to move or vent the container.

Data Presentation
Table 1: Physical and Chemical Properties of 1,2-Epoxybutane

Property Value

Molecular Formula C₄H₈O[2]

Molecular Weight 72.11 g/mol [2]

Boiling Point 63°C (145.4°F)[2]

Flash Point -22°C (-7.6°F)[2]

Autoignition Temperature 370°C (698°F)[2]

Water Solubility 86.8 g/L at 25°C[2]

Vapor Pressure 187 hPa at 20°C[16]

Table 2: Toxicity Data for 1,2-Epoxybutane

Exposure Route Species Value

Oral LD50 Rat 500 mg/kg[16]

Dermal LD50 Rabbit 1,757 mg/kg[17]

Inhalation LC50 (4h) Rat > 6,300 mg/m³[17]

Experimental Protocols
Protocol 1: Small Spill Clean-up (less than 100 mL)

Preparation:

Ensure a chemical spill kit for flammable liquids is readily available.

Confirm all personnel are trained in its use.
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Procedure:

1. Alert personnel and restrict access to the area.[12]

2. Remove all ignition sources.[2]

3. Put on the required PPE: chemical splash goggles, face shield, chemical-resistant gloves,

and a lab coat or apron.[10]

4. Contain the spill by surrounding it with absorbent socks or dikes.

5. Slowly apply absorbent material over the spill, working from the outside in.[13]

6. Once fully absorbed, use non-sparking tools to collect the material.[18]

7. Place the contaminated absorbent into a labeled, leak-proof container for hazardous

waste.[12]

8. Wipe the spill area with a cloth dampened with a mild detergent solution. Place the cloth in

the waste container.

9. Seal the waste container.

10. Wash hands thoroughly after the clean-up is complete.

Waste Disposal:

Store the sealed container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department.[12]

Mandatory Visualizations
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Caption: Workflow for cleaning up a small 1,2-Epoxybutane spill.
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Generated Waste Is it 1,2-Epoxybutane 
 or contaminated with it?

Hazardous Waste Container 
(Flammable Liquid)Yes

Non-Hazardous Waste StreamNo

Is it mixed with 
 incompatible waste?No Separate Hazardous Waste ContainerYes

Click to download full resolution via product page

Caption: Decision tree for segregating 1,2-Epoxybutane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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